Cas no 2172030-41-8 (2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid)
2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid
- 2172030-41-8
- EN300-1481078
- 2-{[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}pentanoic acid
-
- Inchi: 1S/C27H34N2O6/c1-3-9-18(26(31)32)15-28-25(30)14-19(34-4-2)16-29-27(33)35-17-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-13,18-19,24H,3-4,9,14-17H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
- InChI Key: FGKZXOWCWUJLEU-UHFFFAOYSA-N
- SMILES: O(C(NCC(CC(NCC(C(=O)O)CCC)=O)OCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 482.24168681g/mol
- Monoisotopic Mass: 482.24168681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 14
- Complexity: 679
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 114Ų
2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1481078-0.05g |
2-{[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}pentanoic acid |
2172030-41-8 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1481078-0.1g |
2-{[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}pentanoic acid |
2172030-41-8 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1481078-0.25g |
2-{[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}pentanoic acid |
2172030-41-8 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1481078-0.5g |
2-{[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}pentanoic acid |
2172030-41-8 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1481078-1.0g |
2-{[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}pentanoic acid |
2172030-41-8 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1481078-2.5g |
2-{[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}pentanoic acid |
2172030-41-8 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1481078-5.0g |
2-{[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}pentanoic acid |
2172030-41-8 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1481078-10.0g |
2-{[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}pentanoic acid |
2172030-41-8 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1481078-50mg |
2-{[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}pentanoic acid |
2172030-41-8 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1481078-100mg |
2-{[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}pentanoic acid |
2172030-41-8 | 100mg |
$2963.0 | 2023-09-28 |
2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid
Introduction to 2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic Acid (CAS No. 2172030-41-8)
2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid, identified by its CAS number 2172030-41-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex molecular structure, exhibits a unique set of chemical and biological properties that make it a promising candidate for various therapeutic applications.
The molecular structure of 2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid incorporates several key functional groups, including an ethoxy group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an amino-butanamide side chain. These functional groups contribute to its versatility, enabling it to interact with biological targets in multiple ways. The presence of the Fmoc group, in particular, is noteworthy as it is commonly used in peptide synthesis and proteomics research, suggesting potential applications in the development of novel biomaterials and therapeutic agents.
In recent years, there has been a growing interest in the development of compounds that can modulate biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. The unique structural features of 2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid position it as a valuable tool for investigating these conditions. For instance, the amino-butanamide side chain may facilitate interactions with enzymes and receptors involved in inflammatory responses, while the ethoxy group could influence metabolic stability and bioavailability.
One of the most compelling aspects of this compound is its potential role in drug discovery and development. The Fmoc group not only enhances its utility in synthetic chemistry but also suggests applications in the design of peptidomimetics—molecules that mimic the structure and function of peptides without their drawbacks. Peptidomimetics have shown promise in treating various diseases by targeting specific biological pathways more selectively than traditional small-molecule drugs.
Recent studies have begun to explore the pharmacological properties of derivatives of 2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid. These investigations have revealed that modifications to its structure can significantly alter its biological activity. For example, studies indicate that certain derivatives exhibit potent anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. This finding aligns with the broader trend in drug development towards targeting inflammation as a therapeutic strategy for chronic diseases such as rheumatoid arthritis and atherosclerosis.
The synthesis of 2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid presents both challenges and opportunities for synthetic chemists. The complexity of its molecular framework requires careful planning and precise execution to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as solid-phase peptide synthesis (SPPS) and automated chemical processes have streamlined the preparation of complex molecules like this one, reducing both cost and time.
In addition to its pharmaceutical applications, 2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid holds potential in materials science and biotechnology. Its ability to interact with biological molecules makes it a suitable candidate for developing novel biomaterials, such as hydrogels or scaffolds for tissue engineering. Furthermore, its structural features could be exploited to create advanced sensors or diagnostic tools capable of detecting specific biomarkers associated with various diseases.
The future prospects for 2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid are promising, driven by ongoing research into its pharmacological effects and synthetic modifications. As our understanding of biological pathways continues to expand, so too will the opportunities for this compound to contribute to therapeutic innovation. Whether through direct application as a drug or as a key intermediate in drug development, its unique properties ensure that it will remain a subject of intense interest for years to come.
2172030-41-8 (2-{3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)